UNC4859
Overview
Description
UNC4859 is a novel Ligand of EEDm acting as an allosteric inhibitor of PRC2.
Scientific Research Applications
Synthesis of Inorganic Nanoparticles
- Overview : The synthesis of novel materials, such as inorganic nanoparticles, is crucial in chemical research, impacting various industries and technologies.
- Application : This research could relate to the development and analysis of compounds like UNC4859 in terms of their synthesis and characterization.
- Source : (Cushing, Kolesnichenko, & O'Connor, 2004)
Computer Design in Scientific Research
- Overview : Advances in computer design, like the UNIVAC-Larc, significantly impact scientific research, offering faster data processing and analysis capabilities.
- Application : Such computing advancements could be essential in the computational analysis of compounds like UNC4859.
- Source : (Eckert, 1956)
Interaction of Oxygen Interstitials in Materials
- Overview : Studies on interactions in materials, like the one between oxygen interstitials and alpha-titanium, are key to understanding material properties.
- Application : This kind of research might provide insights into how UNC4859 interacts with other materials or elements.
- Source : (Joost, Ankem, & Kuklja, 2016)
Nanosatellite Program in Universities
- Overview : Programs like the University Nanosat Program develop new technologies and methodologies, including next-generation deployables and science instrumentation.
- Application : Similar innovative approaches could be applicable in researching and applying the uses of UNC4859.
- Source : (Hunyadi, Ganley, Peffer, & Kumashiro, 2004)
Enhancing Undergraduate Research Experience
- Overview : Multidisciplinary research experiences in undergraduate programs contribute to advancements in various scientific fields.
- Application : Such educational approaches could foster research into compounds like UNC4859.
- Source : (Russell, 1972)
Accelerating Scientific Discovery
- Overview : Facilities like the Argonne Leadership Computing Facility provide high-performance computing tools, crucial for tackling complex scientific problems.
- Application : These resources could be vital in the complex computational analysis of UNC4859.
- Source : (Beckman, Dave, & Drugan, 2008)
properties
Product Name |
UNC4859 |
|---|---|
Molecular Formula |
C32H54N7O6+ |
Molecular Weight |
632.8265 |
IUPAC Name |
(S)-6-(((S)-1-(((S)-1-Amino-4-methyl-1-oxopentan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)amino)-5-((S)-3-hydroxy-2-((S)-pyrrolidine-2-carboxamido)propanamido)-N,N,N-trimethyl-6-oxohexan-1-aminium |
InChI |
InChI=1S/C32H53N7O6/c1-21(2)18-25(28(33)41)36-31(44)26(19-22-12-7-6-8-13-22)37-30(43)24(14-9-10-17-39(3,4)5)35-32(45)27(20-40)38-29(42)23-15-11-16-34-23/h6-8,12-13,21,23-27,34,40H,9-11,14-20H2,1-5H3,(H5-,33,35,36,37,38,41,42,43,44,45)/p+1/t23-,24-,25-,26-,27-/m0/s1 |
InChI Key |
ZZEFIZCWHLCWRV-IRGGMKSGSA-O |
SMILES |
O=C(N[C@@H](CC1=CC=CC=C1)C(N[C@@H](CC(C)C)C(N)=O)=O)[C@@H](NC([C@@H](NC([C@H]2NCCC2)=O)CO)=O)CCCC[N+](C)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
UNC4859; UNC-4859; UNC 4859 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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